Benzyl [4-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-(propan-2-ylamino)butyl] phosphate

• CAS No.: 61453-41-6
• Molecular Formula: C19H31NO6P-
• Molecular Weight: 400.4 g/mol
• IUPAC Name: benzyl [4-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-(propan-2-ylamino)butyl] phosphate
• InChI: InChI=1S/C19H32NO6P/c1-15(2)20-17(12-18-14-23-19(3,4)26-18)10-11-24-27(21,22)25-13-16-8-6-5-7-9-16/h5-9,15,17-18,20H,10-14H2,1-4H3,(H,21,22)/p-1
• InChI Key: YKPXYPHYVLQURQ-UHFFFAOYSA-M
• Canonical SMILES: CC(C)NC(CCOP(=O)([O-])OCC1=CC=CC=C1)CC2COC(O2)(C)C

Description

Benzyl [4-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-(propan-2-ylamino)butyl] phosphate is a complex organic compound characterized by its unique structure, which includes a benzyl group, a dioxolane ring, and a phosphate group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzyl [4-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-(propan-2-ylamino)butyl] phosphate typically involves multiple steps. One common approach is to start with the preparation of the dioxolane ring, which can be synthesized from glycerol and acetone under acidic conditions to form solketal . The solketal is then reacted with benzyl bromide in the presence of a base to introduce the benzyl group . The resulting intermediate is further reacted with isopropylamine to introduce the propan-2-ylamino group . Finally, the phosphate group is introduced through a phosphorylation reaction using a suitable phosphorylating agent .

Industrial Production Methods: Industrial production